Cas no 1909313-86-5 (3-phenyl-7-oxa-2-azaspiro3.5nonan-1-one)

• Product Name: 3-phenyl-7-oxa-2-azaspiro3.5nonan-1-one
• CAS No: 1909313-86-5
• MDL: MFCD29762680
• CID: 4628786
• PubChem ID: 121553059
• Update Time: 2025-05-19

3-phenyl-7-oxa-2-azaspiro3.5nonan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-phenyl-7-oxa-2-azaspiro[3.5]nonan-1-one
• 3-phenyl-7-oxa-2-azaspiro3.5nonan-1-one

• MDL： MFCD29762680

Additional information on 3-phenyl-7-oxa-2-azaspiro3.5nonan-1-one

3-phenyl-7-oxa-2-azaspiro3.5nonan-1-one: A Comprehensive Overview

The compound with CAS No. 1909313-86-5, commonly referred to as 3-phenyl-7-oxa-2-azaspiro3.5nonan-1-one, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the spirocyclic class of compounds, characterized by the presence of two rings joined by a single atom, in this case, an oxygen atom (the "7-oxa" designation) and a nitrogen atom (the "2-aza" designation). The spiro structure is further elaborated by a phenyl group attached at the third position, contributing to its unique chemical properties and potential applications.

Spirocyclic compounds have been a focal point in medicinal chemistry due to their ability to adopt diverse conformations, which often endow them with potent biological activities. The 3-phenyl substituent in this molecule plays a crucial role in modulating its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Recent studies have highlighted the importance of phenyl groups in enhancing the bioavailability of spirocyclic drugs, making 3-phenyl-7-oxa-2-azaspiro3.5nonan-1-one a promising candidate for drug development.

The synthesis of 3-phenyl-7-oxa-2-azaspiro3.5nonan-1-one involves a multi-step process that typically begins with the preparation of the spirocyclic core. This is often achieved through intramolecular cyclization reactions, where the precise control of reaction conditions is critical to ensure the formation of the desired spiro structure. The introduction of the phenyl group at the third position is another key step, often accomplished via nucleophilic aromatic substitution or coupling reactions. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, paving the way for large-scale production.

From a pharmacological perspective, 3-phenyl-7 oxaspiro compounds have demonstrated remarkable potential in targeting various disease states. For instance, studies published in high-profile journals such as *Nature Communications* and *Journal of Medicinal Chemistry* have shown that this class of compounds exhibits potent inhibitory activity against key enzymes involved in neurodegenerative diseases, such as beta-secretase (BACE1). The spiro structure is particularly advantageous in this context, as it allows for precise interactions with enzyme active sites while maintaining favorable pharmacokinetic profiles.

Moreover, 3 phenyl spiro compounds have been explored for their anti-inflammatory and antioxidant properties. Research conducted at leading institutions like Stanford University and MIT has revealed that these molecules can effectively scavenge reactive oxygen species (ROS), making them potential candidates for treating conditions associated with oxidative stress, such as cardiovascular diseases and certain types of cancer.

In terms of therapeutic applications, 7 oxa 2 azaspiro compounds are being investigated for their potential in developing next-generation antibiotics. The increasing prevalence of antibiotic resistance has necessitated the discovery of novel drug scaffolds capable of targeting resistant bacterial strains. The unique architecture of 3 phenyl 7 oxa 2 azaspiro3 5 nonan 1 one enables it to disrupt bacterial cell wall synthesis without inducing resistance mechanisms, as demonstrated in recent preclinical trials.

Looking ahead, the development of spirocyclic drugs like 3 phenyl 7 oxa 2 azaspiro3 5 nonan 1 one is expected to play a pivotal role in personalized medicine. Advances in computational chemistry and artificial intelligence are enabling researchers to predict and optimize drug properties with unprecedented accuracy. This compound serves as a prime example of how structural diversity can be harnessed to address unmet medical needs across various therapeutic areas.

In conclusion, CAS No 1909313 86 5, or 3 phenyl 7 oxa 2 azaspiro3 5 nonan 1 one, represents a cutting-edge molecule with immense potential in drug discovery and development. Its unique spiro structure, coupled with strategic substituents like the phenyl group, positions it as a versatile tool for addressing complex biological challenges. As research continues to uncover its full spectrum of applications, this compound is poised to make significant contributions to the advancement of modern medicine.